Cas no 2411265-54-6 (6-(Difluoromethyl)-2-azaspiro[3.3]heptane;hydrochloride)

• Product Name: 6-(Difluoromethyl)-2-azaspiro[3.3]heptane;hydrochloride
• CAS No: 2411265-54-6
• MF: C₇H₁₂ClF₂N
• MW: 183.62668800354
• CID: 5039546
• PubChem ID: 146049574
• Update Time: 2025-06-08

6-(Difluoromethyl)-2-azaspiro[3.3]heptane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-azaspiro[3.3]heptane;hydrochloride
• 6-(difluoromethyl)-2-azaspiro[3.3]heptane hydrochloride
• G75257
• 2411265-54-6
• EN300-7550793
• 6-(difluoromethyl)-2-azaspiro[3.3]heptanehydrochloride
• Z4322435703

• Inchi： 1S/C7H11F2N.ClH/c8-6(9)5-1-7(2-5)3-10-4-7;/h5-6,10H,1-4H2;1H
• InChI Key： WVIDWGOGKOVXPX-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CC2(CNC2)C1)F

Computed Properties

• Exact Mass: 183.0626334g/mol
• Monoisotopic Mass: 183.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on 6-(Difluoromethyl)-2-azaspiro[3.3]heptane;hydrochloride

Comprehensive Overview of 6-(Difluoromethyl)-2-azaspiro[3.3]heptane hydrochloride (CAS No. 2411265-54-6)

The compound 6-(Difluoromethyl)-2-azaspiro[3.3]heptane hydrochloride (CAS No. 2411265-54-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique spirocyclic structure and difluoromethyl functional group make it a valuable intermediate in the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

One of the key features of this compound is its azaspiro[3.3]heptane core, a scaffold known for its conformational rigidity and ability to enhance metabolic stability in drug candidates. The incorporation of a difluoromethyl group further augments its utility, as fluorine atoms are widely recognized for their ability to modulate lipophilicity, bioavailability, and binding affinity. These properties are critical in the development of next-generation therapeutics, especially in areas like oncology and CNS disorders, where molecular precision is paramount.

In the context of agrochemical innovation, 6-(Difluoromethyl)-2-azaspiro[3.3]heptane hydrochloride is being explored for its potential role in designing environmentally friendly pesticides. With growing concerns over residue toxicity and pest resistance, the demand for novel chemical entities with improved efficacy and safety profiles is higher than ever. This compound's structural uniqueness positions it as a promising candidate for addressing these challenges.

From a synthetic chemistry perspective, the preparation of 6-(Difluoromethyl)-2-azaspiro[3.3]heptane hydrochloride involves sophisticated methodologies, including spirocyclization and selective fluorination. These processes are often optimized for scalability and yield, catering to the needs of industrial applications. The compound's CAS No. 2411265-54-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication across global scientific communities.

The growing interest in fluorinated compounds and spirocyclic architectures is reflected in the surge of related queries on search engines and academic databases. Common questions include: "What are the applications of difluoromethyl groups in drug design?" and "How does spirocyclization improve molecular stability?" By addressing these topics, this overview aims to bridge the gap between fundamental research and practical applications, offering insights that resonate with both academic and industrial audiences.

In conclusion, 6-(Difluoromethyl)-2-azaspiro[3.3]heptane hydrochloride represents a cutting-edge example of how structural innovation can drive advancements in multiple scientific domains. Its relevance to life sciences and material innovation underscores its potential to shape future technologies. As research continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.